Cas no 88465-67-2 (Benzenemethanamine, N-methyl-4-nitro-N-(phenylmethyl)-)

Benzenemethanamine, N-methyl-4-nitro-N-(phenylmethyl)- structure
88465-67-2 structure
Product Name:Benzenemethanamine, N-methyl-4-nitro-N-(phenylmethyl)-
CAS No:88465-67-2
MF:C15H16N2O2
MW:256.299743652344
CID:631711
PubChem ID:22668584
Update Time:2025-04-19

Benzenemethanamine, N-methyl-4-nitro-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, N-methyl-4-nitro-N-(phenylmethyl)-
    • N-methyl-N-[(4-nitrophenyl)methyl]-1-phenylmethanamine
    • SCHEMBL3143221
    • N-Benzyl-N-methyl-1-(4-nitrophenyl)methanamine
    • DTXSID90627467
    • 88465-67-2
    • Inchi: 1S/C15H16N2O2/c1-16(11-13-5-3-2-4-6-13)12-14-7-9-15(10-8-14)17(18)19/h2-10H,11-12H2,1H3
    • InChI Key: MYKBOKGDXJCOSO-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)CN(C)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 256.121177757g/mol
  • Monoisotopic Mass: 256.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 49.1Ų
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